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Compound of Interest

Compound Name: MZP-54

Cat. No.: B1649325

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of MZP-54, a PROTAC (Proteolysis-Targeting Chimera) BET (Bromodomain and
Extra-Terminal) degrader. Adherence to these guidelines is critical to ensure personnel safety
and maintain the integrity of research activities. MZP-54 is a selective degrader of BRD3/4 and
is utilized in scientific research.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for MZP-54 from MedChemExpress or BroadPharm
was not publicly available, a representative SDS for a similar PROTAC compound from
MedChemExpress indicates that the substance may cause skin and serious eye irritation.[2]
Therefore, a cautious approach to handling is warranted, assuming similar or greater hazards
for MZP-54 until a specific SDS is obtained and reviewed.

Recommended Personal Protective Equipment (PPE) is contingent on the specific handling
procedure. The following table outlines the minimum required PPE for various laboratory tasks
involving MZP-54.
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Task

Minimum Required PPE

Weighing and Aliquoting Powder

- Disposable Nitrile Gloves (double-gloving
recommended)- Lab Coat- Safety Goggles with
Side Shields- N95 or higher-rated respirator (if

not handled in a certified chemical fume hood)

Reconstituting in Solvent

- Disposable Nitrile Gloves- Lab Coat- Safety
Goggles with Side Shields- Face Shield (if
splash hazard exists)- Work within a certified

chemical fume hood is mandatory.

Cell Culture and In-Vitro Assays

- Disposable Nitrile Gloves- Lab Coat- Safety

Glasses

In-Vivo Dosing and Animal Handling

- Disposable Nitrile Gloves- Lab Coat or
Disposable Gown- Safety Glasses- Surgical
Mask

Experimental Protocol: Reconstitution of MZP-54

This protocol is adapted from publicly available information for in-vivo experiments and should

be performed within a certified chemical fume hood.

Materials:

« MZP-54 powder (CAS: 2010159-47-2)

o Ethanol, 200 proof

o PEG300 (Polyethylene glycol 300)

e Tween-80

o Saline (0.9% sodium chloride)

» Sterile, depyrogenated vials and syringes

Procedure:
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e Prepare a 25.0 mg/mL stock solution:
o Aseptically weigh the desired amount of MZP-54 powder.
o Add the appropriate volume of ethanol to achieve a 25.0 mg/mL concentration.
o Vortex or sonicate until the powder is completely dissolved.
e Prepare the final working solution (example for a 1 mL final volume):
o In a sterile vial, add 400 pL of PEG300.

Add 100 pL of the 25.0 mg/mL MZP-54 stock solution in ethanol and mix thoroughly.

[¢]

[¢]

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

[e]

Add 450 pL of saline to bring the final volume to 1 mL.
o The final concentration of this working solution will be 2.5 mg/mL.

Note: For in-vivo experiments, it is recommended to prepare the working solution fresh on the

day of use.[1]

Operational and Disposal Plans

The following diagrams outline the decision-making process for PPE selection and the proper
disposal of MZP-54 waste.
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PPE Selection Workflow for Handling MZP-54

Start: Handling MZP-54

Identify Task:
- Weighing Powder
- Reconstituting
- Cell Culture
- Animal Dosing

A
Assess Risk of Exposure:
- Inhalation of powder?
- Skin/Eye contact?

- Splash hazard?

l

Select Appropriate PPE based on Task and Risk

Weighing Reconstituting Cell Culture Animal Dosing

Gloves, Lab Coat/Gown,
Safety Glasses, Surgical Mask

Double Gloves, Lab Coat, Gloves, Lab Coat, Safety Goggles,

Safety Goggles, Respirator (if no fume hood) Face Shield (in fume hood) Cloves FablCoatibaeliGlasses

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling MZP-54
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Disposal Plan for MZP-54 and Contaminated Materials

Start: Waste Generation

Identify Waste Type

Contaminated Liquid Waste:

Contaminated Solid Waste:
- Gloves, tubes, pipette tips - Unused solutions
- Empty vials - Cell culture media

; ;

Contaminated Sharps:
- Needles, syringes

Dispose in designated Dispose in designated Dispose in a designated
'Hazardous Chemical Waste' 'Hazardous Chemical Waste' , P \ gna
. . L - Sharps Waste' container.
(solid) container. (liquid) container.

/

Follow institutional guidelines for
hazardous waste pickup and disposal.

Click to download full resolution via product page

Caption: Disposal Plan for MZP-54 and Contaminated Materials

Handling and Storage

Handling:

e Avoid inhalation of dust and contact with skin and eyes.
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e Use only in a well-ventilated area, preferably within a certified chemical fume hood,
especially when handling the powdered form.

e Do not eat, drink, or smoke in areas where MZP-54 is handled.
e Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature for the powder is -20°C for up to 3 years.[3]

Solutions of MZP-54 in solvent can be stored at -80°C for up to 1 year.[3]

Store locked up and away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mzp-54]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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